Cas no 92157-16-9 (1-(3,4,5-Trimethoxyphenyl)butan-2-one)

1-(3,4,5-Trimethoxyphenyl)butan-2-one is a synthetic organic compound characterized by a phenyl ring substituted with three methoxy groups at the 3, 4, and 5 positions, linked to a butan-2-one moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and fine chemical synthesis. The trimethoxy substitution enhances electron density, influencing its behavior in electrophilic and nucleophilic reactions. Its ketone functionality offers versatility as an intermediate for further derivatization, such as reduction or condensation reactions. The compound’s well-defined aromatic system and functional group arrangement make it valuable for research in medicinal chemistry, particularly in the development of bioactive molecules. High purity and stability ensure consistent performance in synthetic applications.

1-(3,4,5-Trimethoxyphenyl)butan-2-one structure

92157-16-9 structure

Product Name:1-(3,4,5-Trimethoxyphenyl)butan-2-one

CAS No:92157-16-9

MF:C₁₃H₁₈O₄

MW:238.279624462128

CID:1094977

PubChem ID:14879073

Update Time:2025-10-14

1-(3,4,5-Trimethoxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-(3,4,5-Trimethoxyphenyl)butan-2-one
- 2-Butanone, 1-(3,4,5-trimethoxyphenyl)-
- SCHEMBL10411180
- 92157-16-9
- Inchi： 1S/C13H18O4/c1-5-10(14)6-9-7-11(15-2)13(17-4)12(8-9)16-3/h7-8H,5-6H2,1-4H3
- InChI Key： BFAYXFVCNSLNMX-UHFFFAOYSA-N
- SMILES： O(C)C1C(=C(C=C(C=1)CC(CC)=O)OC)OC

Computed Properties

Exact Mass: 238.12050905g/mol
Monoisotopic Mass: 238.12050905g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 44.8Å²

1-(3,4,5-Trimethoxyphenyl)butan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019119353-1g	1-(3,4,5-Trimethoxyphenyl)butan-2-one	92157-16-9	95%	1g	$400.00	2023-08-31
Chemenu	CM126295-1g	1-(3,4,5-trimethoxyphenyl)butan-2-one	92157-16-9	95%	1g	$296	2023-01-09

1-(3,4,5-Trimethoxyphenyl)butan-2-one Related Literature

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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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3. An intramolecular tryptophan-condensation approach for peptide stapling†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3,4,5-Trimethoxyphenyl)butan-2-one

1-(3,4,5-Trimethoxyphenyl)butan-2-one: A Comprehensive Overview

1-(3,4,5-Trimethoxyphenyl)butan-2-one (CAS No. 92157-16-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a butanone backbone with a trimethoxy-substituted phenyl group. The trimethoxyphenyl moiety is a key feature of this molecule, contributing to its diverse chemical properties and potential applications.

The synthesis of 1-(3,4,5-trimethoxyphenyl)butan-2-one has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess. These developments are particularly relevant in the context of drug discovery, where stereochemistry plays a critical role in determining biological activity.

One of the most notable aspects of 1-(3,4,5-trimethoxyphenyl)butan-2-one is its pharmacological profile. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties. For instance, research published in 2023 highlighted its ability to inhibit the production of pro-inflammatory cytokines in vitro, suggesting potential applications in the treatment of inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, 1-(3,4,5-trimethoxyphenyl)butan-2-one has also been investigated for its role in food chemistry and flavor science. The compound is known to contribute to the characteristic aroma of certain fruits and beverages due to its pleasant fragrance. Recent studies have explored its stability under various processing conditions, making it a promising candidate for use as a natural flavor enhancer in the food industry.

The structural uniqueness of 1-(3,4,5-trimethoxyphenyl)butan-2-one also makes it an attractive substrate for further chemical modifications. Researchers have employed this compound as a starting material for the synthesis of more complex molecules with enhanced bioactivity. For example, recent work has focused on appending additional functional groups to improve solubility and bioavailability.

From an analytical standpoint, the characterization of 1-(3,4,5-trimethoxyphenyl)butan-2-one has benefited from advances in spectroscopic techniques such as NMR and mass spectrometry. These tools have enabled precise determination of its molecular structure and confirmation of stereochemistry. Furthermore, computational modeling studies have provided insights into the electronic properties and reactivity of this compound.

In conclusion, 1-(3,4,5-trimethoxyphenyl)butan-2-one (CAS No. 92157-16-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and favorable chemical properties make it an invaluable tool for researchers in fields ranging from pharmacology to food science. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.